2,3-difluoro-N-methoxy-N-methylbenzamide

• IUPAC Name: 2,3-difluoro-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H9F2NO2/c1-12(14-2)9(13)6-4-3-5-7(10)8(6)11/h3-5H,1-2H3
• InChI Key: JJGWLXYLNIOSOO-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=C(C(=CC=C1)F)F)OC
• Molecular Formula: C9H9F2NO2
• Molecular Weight: 201.17 g/mol
• CAS No.: 680610-58-6

Description

2,3-Difluoro-N-methoxy-N-methylbenzamide is a fluorinated benzamide derivative. This compound is characterized by the presence of two fluorine atoms at the 2 and 3 positions on the benzene ring, along with methoxy and methyl groups attached to the amide nitrogen. The molecular formula of this compound is C9H9F2NO2, and it has a molecular weight of 201.17 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the nucleophilic aromatic substitution (S_NAr) reaction, where a fluorine atom is introduced into the benzene ring using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or Selectfluor . The methoxy and methyl groups are then introduced via a reaction with methoxyamine and methylamine, respectively .

Industrial Production Methods: Industrial production of 2,3-difluoro-N-methoxy-N-methylbenzamide may involve large-scale fluorination processes using specialized equipment to handle the reactive fluorinating agents. The reaction conditions are optimized to ensure high yield and purity of the final product. The process may also include purification steps such as recrystallization or chromatography to remove any impurities .

Chemical Reactions Analysis

Types of Reactions: 2,3-Difluoro-N-methoxy-N-methylbenzamide can undergo various chemical reactions, including:

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Synthesis routes and methods

Procedure details

Prepared according to Method A step A from 2,3-difluorobenzoic acid (4.0 g, 25 mmol), N,O-dimethylhydroxylamine hydrochloride (3.4 g, 35 mmol), oxalyl chloride (2.2 mL, 25 mmol) and 6 mL of pyridine to give the title compound (4.7 g) as an oil. Used as is in the next preparation.